4-chloro-3-(trifluoromethyl)-1H-pyrazole

• IUPAC Name: 4-chloro-5-(trifluoromethyl)-1H-pyrazole
• InChI: InChI=1S/C4H2ClF3N2/c5-2-1-9-10-3(2)4(6,7)8/h1H,(H,9,10)
• InChI Key: YTLDTZLZQMKURR-UHFFFAOYSA-N
• Canonical SMILES: C1=NNC(=C1Cl)C(F)(F)F
• Molecular Formula: C4H2ClF3N2
• Molecular Weight: 170.52 g/mol
• CAS No.: 401517-15-5

Description

4-chloro-3-(trifluoromethyl)-1H-pyrazole is a useful research compound. Its molecular formula is C4H2ClF3N2 and its molecular weight is 170.52. The purity is usually 95%.
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Scientific Research Applications

• Oxidation Reagent in Organic Synthesis

  • 4-(p-Chloro)phenyl-1,2,4-triazole-3,5-dione has been used effectively as an oxidizing agent for the oxidation of 1,3,5-trisubstituted pyrazolines to their corresponding pyrazoles under mild conditions. This process yields moderate to good results at room temperature, demonstrating its utility in organic synthesis (Zolfigol et al., 2006).

• Structural Analysis in Chemistry

  • The molecular and crystal structure of new pyrazole derivatives, including 4-chloro-3,5-dimethyl-1H-pyrazol, has been determined using single crystal X-ray diffraction. Such studies provide insights into the conformational and structural aspects of these compounds, which is crucial for understanding their chemical behavior (Channar et al., 2019).

• Synthesis of Anti-Inflammatory Analogs

  • A copper-mediated synthesis method for 4-(trifluoromethyl)pyrazoles has been described, which is a one-step process from α,β-alkynic tosylhydrazones. This process is significant for the synthesis of 4-CF3 analogs of anti-inflammatory drugs, such as celecoxib (Wang et al., 2017).

• Copper-Catalyzed Synthesis

  • The copper-catalyzed cycloaddition of 2-bromo-3,3,3-trifluoropropene with various N-arylsydnone derivatives under mild conditions has been employed to prepare a series of 4-trifluoromethyl pyrazoles. This method offers moderate to excellent yields with excellent regioselectivity (Lu et al., 2019).

• Antimicrobial Agents Synthesis

  • A series of 1,2,3-triazolyl pyrazole derivatives have been synthesized and characterized as potential antimicrobial agents. This highlights the role of 4-chloro-3-(trifluoromethyl)-1H-pyrazole derivatives in developing new antimicrobial compounds (Bhat et al., 2016).

• Nematocidal Activity

  • Novel 3-(trifluoromethyl)-1H-pyrazole-4-carboxamide derivatives have been prepared and evaluated for their nematocidal activity. This demonstrates the potential application of these compounds in agrochemicals, particularly for controlling nematode pests (Zhao et al., 2017).